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Compound of Interest

Compound Name:
N-methyl-3-

(phenoxymethyl)benzylamine

Cat. No.: B1369985 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential safety and logistical information for the

proper disposal of N-methyl-3-(phenoxymethyl)benzylamine, a compound that requires

careful management due to its potential hazards.

Key Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for N-methyl-3-(phenoxymethyl)benzylamine is

not readily available, data from structurally similar compounds, such as N-methylbenzylamine,

indicate that it should be handled with caution. The following table summarizes the anticipated

hazards based on these related compounds.
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Hazard Category Description Precautionary Measures

Acute Toxicity

Expected to be toxic if

swallowed and may be harmful

in contact with skin.[1]

Do not eat, drink, or smoke

when using this product. Wash

skin thoroughly after handling.

Wear protective gloves and

clothing.[1][2]

Skin Corrosion/Irritation
Likely causes severe skin

burns and eye damage.[1][3]

Wear protective gloves,

clothing, and eye/face

protection. In case of contact,

immediately flush skin or eyes

with plenty of water for at least

15 minutes.[1][2]

Flammability
Considered a combustible

liquid.[1]

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[1][2]

Environmental Hazards May be harmful to aquatic life.

Avoid release to the

environment and prevent entry

into drains.

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of N-methyl-3-
(phenoxymethyl)benzylamine in a laboratory setting. This procedure should be performed in

a designated area and in compliance with all local, state, and federal regulations.

1. Personal Protective Equipment (PPE) and Preparation:

Ensure you are wearing appropriate PPE, including chemical-resistant gloves (e.g., nitrile),

safety goggles, and a lab coat.

Conduct all disposal procedures within a certified chemical fume hood to prevent inhalation

of vapors.[1]
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Have an emergency eyewash station and safety shower readily accessible.[1][4]

2. Waste Collection:

N-methyl-3-(phenoxymethyl)benzylamine waste should be collected in a designated,

properly labeled, and sealed container.

The container should be made of a material compatible with the chemical and clearly marked

as "Hazardous Waste" with the full chemical name.

Do not mix with other waste streams unless compatibility has been confirmed. Incompatible

materials include acids, strong oxidizing agents, and acid chlorides.[2][4]

3. Spill Management:

In the event of a spill, evacuate the immediate area.

Remove all sources of ignition.[2][4]

Absorb the spill using an inert, non-combustible absorbent material such as sand,

vermiculite, or a commercial chemical absorbent.

Carefully collect the absorbed material into a hazardous waste container.

Clean the spill area thoroughly.

4. Final Disposal:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials.

The final disposal of the waste must be conducted through an approved and licensed

hazardous waste disposal company.[1][2]

Consult your institution's Environmental Health and Safety (EHS) department for specific

procedures and to arrange for waste pickup.

Logical Workflow for Disposal Decision-Making

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13746~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:04:51~~N-Benzylmethylamine~~
https://www.fishersci.com/store/msds?partNumber=AC155480050&productDescription=3-METHYLBENZYLAMINE+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1369985?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA13746&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC155480050&productDescription=3-METHYLBENZYLAMINE+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13746&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC155480050&productDescription=3-METHYLBENZYLAMINE+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13746~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:04:51~~N-Benzylmethylamine~~
https://www.fishersci.com/store/msds?partNumber=AAA13746&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision-making process for the proper disposal of N-
methyl-3-(phenoxymethyl)benzylamine.

Start: Have N-methyl-3-
(phenoxymethyl)benzylamine Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Is there a designated
hazardous waste container?

Prepare and label a new
compatible waste container

No

Carefully transfer waste
to the container

Yes

Securely seal the container

Store in a designated, safe area

Contact Environmental Health & Safety
for professional disposal

End: Waste Properly Managed
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Click to download full resolution via product page

Caption: Disposal workflow for N-methyl-3-(phenoxymethyl)benzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

